Cas no 1366515-12-9 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(2-methoxynaphthalen-1-yl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-methoxynaphthalen-1-yl)propanoic acid
• CAS No: 1366515-12-9
• MF: C₁₉H₂₃NO₅
• MW: 345.389625787735
• CID: 6061923
• PubChem ID: 165802806
• Update Time: 2025-05-24

(3R)-3-{(tert-butoxy)carbonylamino}-3-(2-methoxynaphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-methoxynaphthalen-1-yl)propanoic acid
• EN300-1163426
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-methoxynaphthalen-1-yl)propanoic acid
• 1366515-12-9

• Inchi： 1S/C19H23NO5/c1-19(2,3)25-18(23)20-14(11-16(21)22)17-13-8-6-5-7-12(13)9-10-15(17)24-4/h5-10,14H,11H2,1-4H3,(H,20,23)(H,21,22)/t14-/m1/s1
• InChI Key： JSNSSBFJEHLDCE-CQSZACIVSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1C(=CC=C2C=CC=CC=12)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 345.15762283g/mol
• Monoisotopic Mass: 345.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.9Ų

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-methoxynaphthalen-1-yl)propanoic acid

Compound CAS No. 1366515-12-9: (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-methoxynaphthalen-1-yl)propanoic Acid

The compound with CAS No. 1366515-12-9, known as (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-methoxynaphthalen-1-yl)propanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

The molecule's structure is characterized by a chiral center at the third carbon atom, which is substituted with a tert-butoxycarbonyl (Boc) group, a methoxy-substituted naphthyl group, and a carboxylic acid moiety. The presence of these functional groups endows the compound with versatile reactivity and selectivity, making it an attractive candidate for various chemical transformations. Recent studies have highlighted its role in asymmetric synthesis, where its chirality plays a pivotal role in generating enantiomerically enriched products.

One of the most notable advancements involving this compound is its application in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. The tert-butoxycarbonyl group, for instance, has been utilized as a protecting group in peptide synthesis, enabling precise control over the molecule's reactivity during complex multi-step syntheses.

Moreover, the 2-methoxynaphthalen-1-yl group imparts aromaticity and electron-donating properties to the molecule, enhancing its stability and bioavailability. Recent computational studies have demonstrated that this substituent can modulate the electronic environment of the molecule, influencing its interaction with biological targets such as proteins and nucleic acids.

In terms of synthesis, this compound has been prepared via a variety of methods, including Friedel-Crafts alkylation and Suzuki coupling reactions. These methods have been optimized to achieve high yields and excellent stereochemical outcomes, ensuring the scalability of the synthesis for industrial applications.

The carboxylic acid moiety at the terminal position of the molecule serves as a versatile functional group for further derivatization. For instance, it can be converted into esters or amides to tailor the molecule's physicochemical properties for specific applications. Recent research has focused on utilizing this functionality to develop biodegradable polymers and drug delivery systems.

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-methoxynaphthalen-1-yl)propanoic acid represents a cutting-edge compound with multifaceted applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in future innovations within chemistry and related fields.